Cas no 1378657-58-9 (3-(cyclopropylmethoxymethyl)benzaldehyde)
3-(cyclopropylmethoxymethyl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(cyclopropylmethoxymethyl)benzaldehyde
-
- MDL: MFCD19442950
- Inchi: 1S/C12H14O2/c13-7-11-2-1-3-12(6-11)9-14-8-10-4-5-10/h1-3,6-7,10H,4-5,8-9H2
- InChI Key: LNMGNWBHPDIJOV-UHFFFAOYSA-N
- SMILES: C(=O)C1=CC=CC(COCC2CC2)=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
3-(cyclopropylmethoxymethyl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB428051-1 g |
3-[(Cyclopropanemethoxy)methyl]benzaldehyde |
1378657-58-9 | 1 g |
€594.40 | 2023-07-18 | ||
| abcr | AB428051-5 g |
3-[(Cyclopropanemethoxy)methyl]benzaldehyde |
1378657-58-9 | 5g |
€1,373.40 | 2023-07-18 | ||
| abcr | AB428051-1g |
3-[(Cyclopropanemethoxy)methyl]benzaldehyde; . |
1378657-58-9 | 1g |
€1555.10 | 2025-04-21 | ||
| abcr | AB428051-5g |
3-[(Cyclopropanemethoxy)methyl]benzaldehyde |
1378657-58-9 | 5g |
€1373.40 | 2023-09-04 |
3-(cyclopropylmethoxymethyl)benzaldehyde Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 3-(cyclopropylmethoxymethyl)benzaldehyde
Professional Introduction to 3-(cyclopropylmethoxymethyl)benzaldehyde (CAS No. 1378657-58-9)
3-(cyclopropylmethoxymethyl)benzaldehyde, identified by its Chemical Abstracts Service (CAS) number 1378657-58-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aldehydes, characterized by its aromatic benzene ring substituted with a cyclopropylmethoxymethyl group. The unique structural motif of this molecule positions it as a promising candidate for further exploration in drug discovery and synthetic applications.
The structure of 3-(cyclopropylmethoxymethyl)benzaldehyde features a benzaldehyde core, which is a well-known scaffold in organic synthesis and pharmaceutical development. The presence of the cyclopropylmethoxymethyl substituent introduces both steric and electronic effects that can influence the reactivity and biological activity of the molecule. This combination makes it an intriguing subject for researchers seeking to develop novel therapeutic agents.
In recent years, there has been growing interest in exploring the pharmacological potential of aldehydes with diverse substituents. Aldehydes, in general, are known for their role as intermediates in the synthesis of various bioactive compounds. Specifically, benzaldehyde derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and antioxidant properties. The introduction of the cyclopropylmethoxymethyl group into the benzaldehyde framework may enhance these properties or open up new avenues for therapeutic intervention.
One of the most compelling aspects of 3-(cyclopropylmethoxymethyl)benzaldehyde is its potential utility in the development of small-molecule drugs. The substituent's steric bulk can affect how the molecule interacts with biological targets, such as enzymes and receptors. This fine-tuning of molecular interactions is crucial for designing drugs with high specificity and low toxicity. Furthermore, the metabolic stability of this compound is an important consideration in drug design, as it determines how long the drug remains active in the body.
Recent studies have highlighted the importance of benzaldehyde derivatives in medicinal chemistry. For instance, researchers have demonstrated that certain benzaldehyde-based compounds exhibit inhibitory activity against various enzymes implicated in diseases such as cancer and neurodegeneration. The structural features of 3-(cyclopropylmethoxymethyl)benzaldehyde, including its aromatic ring and bulky side chain, may contribute to its ability to modulate these enzymatic pathways.
The synthesis of 3-(cyclopropylmethoxymethyl)benzaldehyde involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by functional group transformations to introduce the desired substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve regioselective modifications on the aromatic ring.
In terms of applications, 3-(cyclopropylmethoxymethyl)benzaldehyde has shown promise as a building block for more complex molecules. Its reactivity allows it to participate in various chemical transformations, making it valuable for constructing heterocyclic compounds and other pharmacologically relevant structures. Additionally, its role as an intermediate in fragrance synthesis cannot be overlooked, where it contributes to unique olfactory profiles due to its aromatic nature.
The pharmacokinetic profile of 3-(cyclopropylmethoxymethyl)benzaldehyde is another area of interest. Researchers are investigating how this compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is essential for predicting its efficacy and safety in clinical settings. Preclinical studies using cell culture and animal models have begun to shed light on its potential biological effects.
One notable study published in a leading pharmaceutical journal explored the antimicrobial properties of various benzaldehyde derivatives, including analogs related to 3-(cyclopropylmethoxymethyl)benzaldehyde. The findings suggested that these compounds could disrupt bacterial cell membranes, leading to their killing or inhibition. This mechanism of action opens up possibilities for developing novel antibiotics or antimicrobial agents.
The future direction of research on 3-(cyclopropylmethoxymethyl)benzaldehyde lies in expanding its therapeutic applications through structure-activity relationship (SAR) studies. By systematically modifying its structure and evaluating the resulting compounds' biological activity, scientists can identify more potent and selective derivatives. Computational modeling techniques are also being employed to predict how different modifications will affect the molecule's interactions with biological targets.
In conclusion,3-(cyclopropylmethoxymethyl)benzaldehyde (CAS No. 1378657-58-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover more about its properties and applications,this molecule is poised to play an important role in advancing medical science.
1378657-58-9 (3-(cyclopropylmethoxymethyl)benzaldehyde) Related Products
- 102475-47-8
- 873306-68-4(Benzoic acid, 4-[(decyloxy)methyl]-)
- 88255-18-9(Benzaldehyde, 4-[(undecyloxy)methyl]-)
- 52513-03-8(1-Butanol, 2-methyl-,1-benzoate)
- 326805-28-1
- 569685-26-3(BENZALDEHYDE, 4-[(OCTYLOXY)METHYL]-)
- 23293-79-0(Benzoyloxymethylcyclopropane)
- 89326-75-0(Benzoic acid, 4-(butoxymethyl)-)
- 119828-58-9(Benzoic acid, 4-[(2-butoxyethoxy)methyl]-)
- 5558-08-7(BENZENE, (CYCLOPROPYLMETHOXYMETHYL)-)